![molecular formula C8H7BrF3N B1522765 [4-Bromo-2-(trifluoromethyl)phenyl]methanamine CAS No. 1192539-95-9](/img/structure/B1522765.png)
[4-Bromo-2-(trifluoromethyl)phenyl]methanamine
Overview
Description
“[4-Bromo-2-(trifluoromethyl)phenyl]methanamine” is a chemical compound with the molecular weight of 254.05 . It is also available in the form of hydrochloride with a molecular weight of 290.51 . The compound is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for “[4-Bromo-2-(trifluoromethyl)phenyl]methanamine” is1S/C8H7BrF3N/c9-6-2-1-5(4-13)7(3-6)8(10,11)12;/h1-3H,4,13H2 . This code provides a specific representation of the molecule’s structure. Physical And Chemical Properties Analysis
“[4-Bromo-2-(trifluoromethyl)phenyl]methanamine” is a powder and its hydrochloride form is also a powder . The compound is typically stored at room temperature .Scientific Research Applications
Synthesis of Pharmaceutical Compounds
The compound [4-Bromo-2-(trifluoromethyl)phenyl]methanamine serves as a precursor in the synthesis of various pharmaceutical agents. Its bromine and amine functional groups make it a versatile building block for constructing complex molecules through substitution reactions, which are pivotal in drug design and development .
Advanced Polymer Research
[4-Bromo-2-(trifluoromethyl)phenyl]methanamine can be used in the synthesis of advanced polymers. The introduction of the trifluoromethyl group into polymers can enhance their thermal stability and chemical resistance, which is crucial for high-performance materials .
Safety and Hazards
properties
IUPAC Name |
[4-bromo-2-(trifluoromethyl)phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrF3N/c9-6-2-1-5(4-13)7(3-6)8(10,11)12/h1-3H,4,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GOXRWAZJVIOPFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)C(F)(F)F)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromo-2-(trifluoromethyl)phenyl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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